1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene

• Molecular Formula: C10H10F3IO2
• Molecular Weight: 346.08 g/mol
• IUPAC Name: 1-iodo-3-propoxy-5-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H10F3IO2/c1-2-3-15-8-4-7(14)5-9(6-8)16-10(11,12)13/h4-6H,2-3H2,1H3
• InChI Key: PVPVHHYPHFRHBR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=CC(=C1)I)OC(F)(F)F

Description

1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene is an organic compound with the molecular formula C10H10F3IO2 and a molecular weight of 346.09 g/mol . This compound is characterized by the presence of iodine, propoxy, and trifluoromethoxy groups attached to a benzene ring, making it a halogenated aromatic ether.

Preparation Methods

One common method involves the reaction of 1-iodo-3,5-dihydroxybenzene with propyl bromide and trifluoromethanesulfonic anhydride under basic conditions . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Chemical Reactions Analysis

1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although detailed information on these reactions is limited.

Coupling Reactions: It can participate in coupling reactions such as the Suzuki-Miyaura coupling, where the iodine atom is replaced by a different aryl or alkyl group using palladium catalysts and boron reagents.

Scientific Research Applications

1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex molecules through coupling reactions.

Biology and Medicine: The compound’s unique structure makes it a potential candidate for the development of pharmaceuticals and biologically active molecules, although specific applications in these fields are still under investigation.

Industry: It can be used in the production of specialty chemicals and materials, particularly those requiring halogenated aromatic compounds.

Mechanism of Action

The mechanism of action of 1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene largely depends on the specific reactions it undergoes. In coupling reactions, for example, the iodine atom is typically involved in oxidative addition to a palladium catalyst, followed by transmetalation and reductive elimination to form the desired product . The trifluoromethoxy group can influence the electronic properties of the benzene ring, affecting the reactivity and selectivity of the compound in various reactions.

Comparison with Similar Compounds

1-Iodo-3-propoxy-5-(trifluoromethoxy)benzene can be compared to other halogenated aromatic ethers, such as:

1-Iodo-3,5-bis(trifluoromethyl)benzene: This compound has two trifluoromethyl groups instead of a trifluoromethoxy and a propoxy group, leading to different electronic and steric properties.

4-(Trifluoromethoxy)iodobenzene: This compound has a trifluoromethoxy group in the para position relative to the iodine atom, which can result in different reactivity and applications.